Leflunomide
Cat. No. B1674699
M. Wt: 270.21 g/mol
InChI Key: VHOGYURTWQBHIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05556870
Procedure details
A solution of 0.05 mol of 4-methylisoxazole-4-carbonyl chloride (7.3 g) in 20 ml of acetonitrile is added dropwise, at room temperature, to a solution of 0.1 mol of 4-trifluoromethylaniline (16.1 g) in 150 ml of acetonitrile. After stirring for 20 minutes, the precipitated 4-trifluoromethylaniline hydrochloride is filtered off with suction and washed twice with 20 ml of acetonitrile on each occasion, and the combined filtrates are concentrated under reduced pressure. Yield: 12.8 g of white, crystalline N-(4-trifluoromethylphenyl)-5-methylisoxa-zole-4-catboxamide (leflunomide).
Name
4-methylisoxazole-4-carbonyl chloride
Quantity
7.3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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C[C:2]1([C:7](Cl)=[O:8])[CH2:6][O:5][N:4]=[CH:3]1.[F:10][C:11]([F:20])([F:19])[C:12]1[CH:18]=[CH:17][C:15]([NH2:16])=[CH:14][CH:13]=1.[C:21](#N)C>>[F:10][C:11]([F:19])([F:20])[C:12]1[CH:18]=[CH:17][C:15]([NH:16][C:7]([C:2]2[CH:3]=[N:4][O:5][C:6]=2[CH3:21])=[O:8])=[CH:14][CH:13]=1
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Inputs
Step One
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Name
|
4-methylisoxazole-4-carbonyl chloride
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|
Quantity
|
7.3 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1(C=NOC1)C(=O)Cl
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|
Name
|
|
|
Quantity
|
16.1 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=CC=C(N)C=C1)(F)F
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)#N
|
Conditions
Stirring
|
Type
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CUSTOM
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|
Details
|
After stirring for 20 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
the precipitated 4-trifluoromethylaniline hydrochloride is filtered off with suction
|
WASH
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Type
|
WASH
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|
Details
|
washed twice with 20 ml of acetonitrile on each occasion
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the combined filtrates are concentrated under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC(C1=CC=C(C=C1)NC(=O)C=1C=NOC1C)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
